Cas no 57272-09-0 (Carbonic acid, monohexyl ester)

• Product name: Carbonic acid, monohexyl ester
• CAS No: 57272-09-0
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 5547593

Carbonic acid, monohexyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, monohexyl ester

• Inchi： 1S/C7H14O3/c1-2-3-4-5-6-10-7(8)9/h2-6H2,1H3,(H,8,9)
• InChI Key： GECNIOWBEXHZNM-UHFFFAOYSA-N
• SMILES： C(O)(=O)OCCCCCC

Additional information on Carbonic acid, monohexyl ester

Carbonic Acid, Monohexyl Ester: A Comprehensive Overview

Carbonic acid, monohexyl ester, also known by its CAS number 57272-09-0, is a chemical compound that has garnered significant attention in recent years due to its versatile applications and unique properties. This compound is a derivative of carbonic acid, where one of the hydroxyl groups is replaced by a hexyl ester group. The structure of this compound can be represented as CH3(CH2)5OCOOH, making it a valuable component in various industries, including pharmaceuticals, agriculture, and materials science.

The synthesis of carbonic acid, monohexyl ester typically involves the reaction of carbonic acid with hexanol in the presence of an acid catalyst. This reaction produces the ester along with water as a byproduct. The process is highly efficient and can be scaled up for industrial production. Recent advancements in catalytic systems have further enhanced the yield and purity of this compound, making it more accessible for commercial use.

One of the most notable applications of carbonic acid, monohexyl ester is in the field of biodegradable polymers. Researchers have discovered that this compound can be polymerized to form polycarbonates, which are environmentally friendly alternatives to traditional plastics. These polycarbonates exhibit excellent mechanical properties and can be used in packaging materials, biomedical devices, and electronic components. The ability of these polymers to degrade naturally has made them a sustainable choice in an era where environmental concerns are paramount.

In addition to its role in polymer synthesis, carbonic acid, monohexyl ester has also found applications in drug delivery systems. Scientists have explored its potential as a carrier for hydrophobic drugs due to its ability to form micelles and nanoparticles. These drug delivery systems offer improved bioavailability and targeted delivery capabilities, making them highly promising for use in cancer therapy and other critical medical applications.

The agricultural sector has also benefited from the use of carbonic acid, monohexyl ester. Studies have shown that this compound can act as a plant growth regulator, enhancing crop yields and resistance to environmental stressors such as drought and pests. Its application in agricultural chemicals has opened new avenues for sustainable farming practices.

From an environmental standpoint, the biodegradability of carbonic acid, monohexyl ester is a key factor contributing to its eco-friendly profile. Research indicates that this compound can be efficiently degraded by microorganisms under aerobic conditions, reducing its environmental footprint compared to conventional chemicals.

In terms of safety and toxicity profiles, recent studies have demonstrated that carbonic acid, monohexyl ester exhibits low toxicity when used at recommended levels. However, prolonged exposure or high concentrations may pose risks to aquatic life and human health. Regulatory agencies are continuously monitoring its usage to ensure compliance with safety standards.

The future outlook for carbonic acid, monohexyl ester appears bright as ongoing research continues to uncover new applications and improve existing ones. Collaborative efforts between academia and industry are expected to drive innovation in this field further.